N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C19H13Cl2N5O2/c20-12-1-5-14(6-2-12)24-17(27)10-25-11-22-18-16(19(25)28)9-23-26(18)15-7-3-13(21)4-8-15/h1-9,11H,10H2,(H,24,27)
• InChI Key: VKQMCORMNWBKNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C19H13Cl2N5O2
• Molecular Weight: 414.2 g/mol
• CAS No.: 852440-87-0

Description

N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a pyrazolo-pyrimidine derivative characterized by a bicyclic heteroaromatic core fused with an acetamide moiety. Such structural attributes are common in bioactive compounds targeting enzymes or receptors, particularly in pesticidal and anticancer contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide typically involves multi-step organic reactions. One common method starts with the preparation of the pyrazolo[3,4-d]pyrimidine core, followed by the introduction of the 4-chlorophenyl groups. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize efficiency and minimize costs. The use of automated reactors and continuous flow systems can enhance the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: It is explored for its potential therapeutic effects, such as anti-inflammatory and anticancer properties.

Industry: It is used in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to the modulation of various biochemical pathways. The exact pathways and targets depend on the specific application and the compound’s structure-activity relationship.

Comparison with Similar Compounds

Pyrazolo[3,4-d]pyrimidine vs. Pyrazolo[3,4-b]pyridine

The compound 2-(3-(4-chlorophenyl)-4-methyl-6-oxo-1-phenyl-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)-N-(4-methoxyphenyl)acetamide () replaces the pyrimidine ring with a pyridine moiety. The pyridine derivative reported a melting point of 209–211°C and molecular ion m/z 498, suggesting lower thermal stability and molecular weight than the pyrazolo-pyrimidine core .

Pyrimido[5,4-b]indole Derivatives

2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide () introduces an indole ring system, increasing aromatic surface area and rigidity. However, the indole core increases molecular complexity, which could complicate synthesis .

Substituent Variations

Chlorophenyl Positional Isomerism

• 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-methylacetamide () substitutes the 4-chlorophenyl group with a 3-chlorophenyl moiety.
• N-(5-Chloro-2-methylphenyl)-2-(4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide () introduces a methyl group at the ortho position of the phenyl ring. This modification increases steric bulk, which could hinder binding to narrow active sites .

Acetamide N-Substituents

• N-(4-methoxyphenyl) (): The methoxy group’s electron-donating nature enhances solubility but may reduce membrane permeability compared to chloro substituents.
• N-methyl (): Simplifies the structure but eliminates aromatic interactions, likely reducing potency in targets requiring π-stacking .

Table 1: Comparative Data for Key Compounds

Compound Name	Core Structure	Substituents	Melting Point (°C)	Molecular Weight (g/mol)	Key Biological Notes
N-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide	Pyrazolo[3,4-d]pyrimidine	4-Cl-C₆H₄ (pyrazole & acetamide)	Not reported	~470 (estimated)	Likely pesticidal/antiproliferative
2-(3-(4-chlorophenyl)-4-methyl-6-oxo-1-phenyl-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)-N-(4-methoxyphenyl)acetamide	Pyrazolo[3,4-b]pyridine	4-Cl-C₆H₄, 4-OCH₃-C₆H₄	209–211	498	Moderate cytotoxicity
2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-methylacetamide	Pyrazolo[3,4-d]pyrimidine	3-Cl-C₆H₄, CH₃	Not reported	~380	Reduced potency vs. parent

Table 2: Substituent Effects on Activity

Substituent Position (Phenyl Ring)	Electronic Effects	Steric Effects	Biological Impact
4-Chloro (para)	Electron-withdrawing	Moderate	Enhanced lipophilicity and target affinity
3-Chloro (meta)	Electron-withdrawing	Low	Improved solubility, reduced steric hindrance
4-Methoxy (para)	Electron-donating	Moderate	Increased solubility, potential for H-bonding